Hancinone D

Chinese Name

山蒟素D

English Name

Hancinone D

标识符

CAS No.

104973-90-2

Compound details reference Kuujia Chemical Encyclopedia: 104973-90-2

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

44%

34/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled34

druglikeness.missing44

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

356.3700

druglikeness.valid

TPSA

66.3800

druglikeness.valid

pKa_acidic

pKa_basic

LogP

3.2000

druglikeness.valid

LogD

2.8000

druglikeness.valid

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

High

druglikeness.valid

bioavailability

0.5500

druglikeness.valid

PPB

0.8500

druglikeness.valid

tissue_distribution

blood_brain_barrier

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

4.5000

druglikeness.valid

CYP1A2_substrate

Yes

druglikeness.valid

CYP1A2_inhibitor

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

Yes

druglikeness.valid

CYP3A4_inhibitor

druglikeness.valid

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

Negative

druglikeness.valid

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

druglikeness.valid

LD50_oral

1200.0000

druglikeness.valid

LD50_iv

hepatotoxicity

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

neurotoxicity

hERG_inhibition

druglikeness.valid

Pgp_substrate

druglikeness.valid

Pgp_inhibitor

druglikeness.valid

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

心血管疾病

Cardiovascular disease

Corresponding Targets:

LOX-1 (OLR1)AMPK (PRKAA1)BCL2 (BCL2)

代谢综合征

Metabolic Syndrome

Corresponding Targets:

AMPK (PRKAA1)AMPK (AMPK)[object (N/A)

炎症性疾病

Inflammatory disease

Corresponding Targets:

[object (N/A)TLR4 (TLR4)PTPN1 (PTPN1)

癌症

Cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

神经退行性疾病

Neurodegenerative disease

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)ABCA1 (ABCA1)

Plant Sources

No plant sources

Hancinone D

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Hancinone D

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.71%5/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability50%3/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution33%2/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability33%1/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration40%2/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity57%4/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.25%2/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski0%0/16 druglikeness.fields

Risk Assessment

相关化合物